Cas no 875535-36-7 (4-Acetyl Rhein)

4-Acetyl Rhein Properties

Names and Identifiers

• 4-Acetyl Rhein
• 4-acetyloxy-5-hydroxy-9,10-dioxoanthracene-2-carboxylic acid
• 4-(Acetyloxy)-9,10-dihydro-5-hydroxy-9,10-dioxo-2-anthracenecarboxylic acid (ACI)

• InChIKey： FRIXMWPJYKVOCV-UHFFFAOYSA-N
• Inchi： 1S/C17H10O7/c1-7(18)24-12-6-8(17(22)23)5-10-14(12)16(21)13-9(15(10)20)3-2-4-11(13)19/h2-6,19H,1H3,(H,22,23)
• SMILES： O=C(C1C=C2C(C(C3C(C2=O)=CC=CC=3O)=O)=C(OC(C)=O)C=1)O

Computed Properties

• Exact Mass: 326.04265265g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 326.04265265g/mol
• Heavy Atom Count: 24
• Complexity: 584
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 118Ų